Cas no 2649076-02-6 (2-bromo-1-(2-isocyanatopropan-2-yl)-4-methylbenzene)

2-Bromo-1-(2-isocyanatopropan-2-yl)-4-methylbenzene is a specialized aromatic isocyanate compound featuring a bromo substituent and a tertiary isocyanate group. Its unique structure, combining a reactive isocyanate functionality with steric hindrance from the branched alkyl group, makes it valuable for synthesizing tailored polyurethanes and other isocyanate-derived polymers. The bromine moiety offers additional reactivity for further functionalization, such as cross-coupling reactions, enhancing its utility in advanced material science and pharmaceutical intermediates. The compound's stability and controlled reactivity under standard conditions ensure consistent performance in demanding applications. Suitable for research and industrial use, it serves as a versatile building block in organic synthesis and polymer chemistry.

2-bromo-1-(2-isocyanatopropan-2-yl)-4-methylbenzene structure

2649076-02-6 structure

Product name:2-bromo-1-(2-isocyanatopropan-2-yl)-4-methylbenzene

CAS No:2649076-02-6

MF:C₁₁H₁₂BrNO

MW:254.12308216095

CID:6092963

PubChem ID:133665483

2-bromo-1-(2-isocyanatopropan-2-yl)-4-methylbenzene Chemical and Physical Properties

Names and Identifiers

- 2-bromo-1-(2-isocyanatopropan-2-yl)-4-methylbenzene
- 2649076-02-6
- EN300-1895158
- Inchi： 1S/C11H12BrNO/c1-8-4-5-9(10(12)6-8)11(2,3)13-7-14/h4-6H,1-3H3
- InChI Key： DXXNCFRQWDPTHL-UHFFFAOYSA-N
- SMILES： BrC1C=C(C)C=CC=1C(C)(C)N=C=O

Computed Properties

Exact Mass: 253.01023g/mol
Monoisotopic Mass: 253.01023g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 246
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 29.4Å²
XLogP3: 4.3

2-bromo-1-(2-isocyanatopropan-2-yl)-4-methylbenzene Pricemore >>

Enterprise	No.	Product name	Cas No.	Specification	Price	update time
Enamine	EN300-1895158-5.0g	2-bromo-1-(2-isocyanatopropan-2-yl)-4-methylbenzene	2649076-02-6	5g	$2858.0	2023-06-02
Enamine	EN300-1895158-10.0g	2-bromo-1-(2-isocyanatopropan-2-yl)-4-methylbenzene	2649076-02-6	10g	$4236.0	2023-06-02
Enamine	EN300-1895158-1.0g	2-bromo-1-(2-isocyanatopropan-2-yl)-4-methylbenzene	2649076-02-6	1g	$986.0	2023-06-02
Enamine	EN300-1895158-5g	2-bromo-1-(2-isocyanatopropan-2-yl)-4-methylbenzene	2649076-02-6	5g	$2858.0	2023-09-18
Enamine	EN300-1895158-2.5g	2-bromo-1-(2-isocyanatopropan-2-yl)-4-methylbenzene	2649076-02-6	2.5g	$1931.0	2023-09-18
Enamine	EN300-1895158-0.1g	2-bromo-1-(2-isocyanatopropan-2-yl)-4-methylbenzene	2649076-02-6	0.1g	$867.0	2023-09-18
Enamine	EN300-1895158-0.5g	2-bromo-1-(2-isocyanatopropan-2-yl)-4-methylbenzene	2649076-02-6	0.5g	$946.0	2023-09-18
Enamine	EN300-1895158-0.05g	2-bromo-1-(2-isocyanatopropan-2-yl)-4-methylbenzene	2649076-02-6	0.05g	$827.0	2023-09-18
Enamine	EN300-1895158-1g	2-bromo-1-(2-isocyanatopropan-2-yl)-4-methylbenzene	2649076-02-6	1g	$986.0	2023-09-18
Enamine	EN300-1895158-0.25g	2-bromo-1-(2-isocyanatopropan-2-yl)-4-methylbenzene	2649076-02-6	0.25g	$906.0	2023-09-18